Cas no 374794-89-5 (tert-Butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-Butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 374794-89-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD11042293
• CID: 304029
• PubChem ID: 21955197
• Update Time: 2025-05-20

tert-Butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 1,1-DIMETHYLETHYL 1-OXA-8-AZASPIRO[4.5]DECANE-8-CARBOXYLATE
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylicacid, 1,1-dimethylethyl ester
• 1,1-dimethylethyl 1-oxa-8-azaspiro[4,5]decane-8-carboxylate
• QC-3433
• 1,1-Dimethylethyl1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 374794-89-5
• ert-butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 8-Boc-1-oxa-8-azaspiro[4.5]decane
• AS-70932
• J-524396
• AKOS015951433
• 2-(2-(Phenylthio)phenyl)acetic?acid
• SB12915
• MFCD11042293
• AMY25010
• DTXSID00620722
• SCHEMBL4278413
• tert-Butyl1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• JLIBXBGSIZHAPD-UHFFFAOYSA-N

• MDL： MFCD11042293
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14-8-6-13(7-9-14)5-4-10-16-13/h4-10H2,1-3H3
• InChI Key： JLIBXBGSIZHAPD-UHFFFAOYSA-N
• SMILES： O1CCCC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 241.16800
• Monoisotopic Mass: 241.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.08
• Boiling Point: 333.508°C at 760 mmHg
• Flash Point: 155.501°C
• Refractive Index: 1.502
• PSA: 38.77000
• LogP: 2.50440

Additional information on tert-Butyl 1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Professional Introduction to Tert-Butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate (CAS No. 374794-89-5)

Tert-Butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 374794-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a unique combination of oxygen and nitrogen heterocycles, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate molecular architecture, characterized by a spiro linkage between a cyclopentane ring and an azepane moiety, makes it an intriguing candidate for further exploration in drug discovery.

The tert-butyl substituent at the carboxylate position introduces steric bulk, which can modulate the pharmacokinetic properties of derivatives derived from this core structure. This feature is particularly valuable in medicinal chemistry, where optimizing solubility, metabolic stability, and binding affinity is crucial for drug efficacy. The presence of an oxa group in the spirocycle further enhances the compound's versatility, allowing for diverse functionalization strategies that can fine-tune its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of Tert-butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate with biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzyme families, particularly those involved in metabolic pathways relevant to inflammation and neurodegeneration. For instance, preliminary virtual screening experiments have identified potential binding pockets in cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The spirocyclic core of this molecule may provide a unique pharmacophore that could lead to the development of next-generation anti-inflammatory agents with improved selectivity and reduced side effects.

The spiro[4.5]decane framework itself is a structurally intriguing motif that has been explored in various pharmacological contexts. Spirocycles are known for their rigid conformational stability, which can be advantageous in drug design as it helps maintain optimal alignment with biological targets. In addition, the nitrogen atom in the azepane ring introduces basicity, allowing for potential interactions with acidic or polar residues in proteins. This dual functionality—basicity and steric hindrance—makes Tert-butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate a versatile scaffold for designing molecules with tailored physicochemical properties.

In vitro studies have begun to elucidate the biological profile of derivatives of this compound. Functional group modifications, such as replacing the tert-butyl ester with other leaving groups or introducing additional heterocycles, have shown promising results in preliminary assays. For example, modifications aimed at enhancing binding affinity to specific receptors or enzymes have led to compounds with enhanced potency and selectivity. These findings align with broader trends in drug discovery, where rational molecular design based on structural scaffolds like Tert-butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate is accelerating the identification of novel therapeutic candidates.

The carboxylate functionality at the 8-position provides another layer of modularity for medicinal chemists. This group can be readily transformed into other pharmacologically relevant moieties, such as amides or esters, which are common pharmacophores in approved drugs. The ability to derivatize this core structure without compromising its inherent advantages—such as steric bulk from the tert-butyl group and conformational rigidity from the spirocycle—makes it an attractive platform for iterative optimization campaigns.

Emerging research also highlights the potential applications of this compound in areas beyond traditional small-molecule drug discovery. For instance, its unique structural features make it a candidate for use as a chiral auxiliary or a building block in peptidomimetic synthesis. The spirocyclic framework can serve as a scaffold for constructing complex molecules with precise stereochemical requirements, which are often critical for biological activity. Furthermore, advances in biocatalysis have opened up new possibilities for modifying this compound using enzymatic methods, offering greener and more sustainable synthetic routes.

The long-tail keyword "spirocyclic oxygen-nitrogen heterocycle" encapsulates one of the most distinctive features of this compound's architecture—a combination that is rare but potentially highly functional in medicinal chemistry contexts. Such heterocycles are known to exhibit unique electronic properties and can participate in multiple non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These characteristics make Tert-butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate a valuable starting point for designing molecules with enhanced binding affinity and selectivity.

Future directions in research may explore the synthesis of analogues with modified substitution patterns or additional heteroatom functionalities embedded within the spirocycle or appended through side chains. Techniques such as transition-metal-catalyzed cross-coupling reactions could be employed to introduce new structural motifs while preserving key pharmacophoric elements derived from the original scaffold. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be essential to accelerate the discovery process.

The pharmaceutical industry continues to seek innovative molecular architectures that offer therapeutic advantages over existing drugs. The unique combination of structural features found in Tert-butyl 1-Oxa-8-Azaspiro[4.5]decane-8-Carboxylate, including its spirocyclic core and functionalizable carboxylate group, positions it as a promising candidate for further exploration by academic researchers and pharmaceutical companies alike.